(3,4,5,6-Tetrahydroxy-2-oxohexyl) dihydrogen phosphate (3,4,5,6-Tetrahydroxy-2-oxohexyl) dihydrogen phosphate Fructose 1-phosphate, also known as D-fructose-1-P, belongs to the class of organic compounds known as hexose phosphates. These are carbohydrate derivatives containing a hexose substituted by one or more phosphate groups. Fructose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Fructose 1-phosphate has been found in human prostate tissue. Within the cell, fructose 1-phosphate is primarily located in the cytoplasm. Fructose 1-phosphate participates in a number of enzymatic reactions. In particular, Fructose 1-phosphate can be biosynthesized from D-fructose; which is catalyzed by the enzyme ketohexokinase. In addition, Fructose 1-phosphate can be converted into dihydroxyacetone phosphate and glyceraldehyde; which is mediated by the enzyme fructose-bisphosphate aldolase a. In humans, fructose 1-phosphate is involved in the fructose and mannose degradation pathway and the fructose intolerance, hereditary pathway. Fructose 1-phosphate is also involved in the metabolic disorder called the fructosuria pathway.
Beta-D-fructofuranose 1-phosphate is a D-fructofuranose 1-phosphate in which the anomeric centre has beta-configuration. It is a conjugate acid of a beta-D-fructofuranose 1-phosphate(2-).
Brand Name: Vulcanchem
CAS No.: 15978-08-2
VCID: VC0091348
InChI: InChI=1S/C6H13O9P/c7-1-3-4(8)5(9)6(10,15-3)2-14-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4-,5+,6-/m1/s1
SMILES: C(C1C(C(C(O1)(COP(=O)(O)O)O)O)O)O
Molecular Formula: C6H13O9P
Molecular Weight: 260.14 g/mol

(3,4,5,6-Tetrahydroxy-2-oxohexyl) dihydrogen phosphate

CAS No.: 15978-08-2

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VCID: VC0091348

Molecular Formula: C6H13O9P

Molecular Weight: 260.14 g/mol

(3,4,5,6-Tetrahydroxy-2-oxohexyl) dihydrogen phosphate - 15978-08-2

CAS No. 15978-08-2
Product Name (3,4,5,6-Tetrahydroxy-2-oxohexyl) dihydrogen phosphate
Molecular Formula C6H13O9P
Molecular Weight 260.14 g/mol
IUPAC Name [(2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
Standard InChI InChI=1S/C6H13O9P/c7-1-3-4(8)5(9)6(10,15-3)2-14-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4-,5+,6-/m1/s1
Standard InChIKey ZKLLSNQJRLJIGT-UYFOZJQFSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@@H]([C@](O1)(COP(=O)(O)O)O)O)O)O
SMILES C(C1C(C(C(O1)(COP(=O)(O)O)O)O)O)O
Canonical SMILES C(C1C(C(C(O1)(COP(=O)(O)O)O)O)O)O
Physical Description Solid
Description Fructose 1-phosphate, also known as D-fructose-1-P, belongs to the class of organic compounds known as hexose phosphates. These are carbohydrate derivatives containing a hexose substituted by one or more phosphate groups. Fructose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Fructose 1-phosphate has been found in human prostate tissue. Within the cell, fructose 1-phosphate is primarily located in the cytoplasm. Fructose 1-phosphate participates in a number of enzymatic reactions. In particular, Fructose 1-phosphate can be biosynthesized from D-fructose; which is catalyzed by the enzyme ketohexokinase. In addition, Fructose 1-phosphate can be converted into dihydroxyacetone phosphate and glyceraldehyde; which is mediated by the enzyme fructose-bisphosphate aldolase a. In humans, fructose 1-phosphate is involved in the fructose and mannose degradation pathway and the fructose intolerance, hereditary pathway. Fructose 1-phosphate is also involved in the metabolic disorder called the fructosuria pathway.
Beta-D-fructofuranose 1-phosphate is a D-fructofuranose 1-phosphate in which the anomeric centre has beta-configuration. It is a conjugate acid of a beta-D-fructofuranose 1-phosphate(2-).
Synonyms eta-D-fructopyranose 1-phosphate
fructose-1-phosphate
fructose-1-phosphate, (L)-isomer
fructose-1-phosphate, barium salt, (D)-isomer
fructose-1-phosphate, monosodium salt, (D)-isome
PubChem Compound 10400369
Last Modified Nov 11 2021
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